Cas no 1935811-63-4 ((4-bromo-1-ethyl-1H-pyrazol-5-yl)(1H-pyrazol-4-yl)methanol)

• Product Name: (4-bromo-1-ethyl-1H-pyrazol-5-yl)(1H-pyrazol-4-yl)methanol
• CAS No: 1935811-63-4
• MF: C₉H₁₁BrN₄O
• MW: 271.113840341568
• CID: 5602789
• PubChem ID: 165472279
• Update Time: 2025-10-05

(4-bromo-1-ethyl-1H-pyrazol-5-yl)(1H-pyrazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-bromo-1-ethyl-1H-pyrazol-5-yl)(1H-pyrazol-4-yl)methanol
• 1935811-63-4
• EN300-1116703

• Inchi： 1S/C9H11BrN4O/c1-2-14-8(7(10)5-13-14)9(15)6-3-11-12-4-6/h3-5,9,15H,2H2,1H3,(H,11,12)
• InChI Key： AYXKMUNSIYNLTH-UHFFFAOYSA-N
• SMILES： BrC1C=NN(CC)C=1C(C1C=NNC=1)O

Computed Properties

• Exact Mass: 270.01162g/mol
• Monoisotopic Mass: 270.01162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 66.7Ų

Additional information on (4-bromo-1-ethyl-1H-pyrazol-5-yl)(1H-pyrazol-4-yl)methanol

Comprehensive Overview of (4-bromo-1-ethyl-1H-pyrazol-5-yl)(1H-pyrazol-4-yl)methanol (CAS No. 1935811-63-4)

(4-bromo-1-ethyl-1H-pyrazol-5-yl)(1H-pyrazol-4-yl)methanol is a specialized chemical compound with the CAS number 1935811-63-4. This compound belongs to the class of pyrazole derivatives, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and material science. The unique structure of this molecule, featuring both bromo and methanol functional groups, makes it a valuable intermediate in organic synthesis and drug discovery.

The molecular formula of (4-bromo-1-ethyl-1H-pyrazol-5-yl)(1H-pyrazol-4-yl)methanol is C9H11BrN4O, with a molecular weight of approximately 271.11 g/mol. Its structure consists of two pyrazole rings connected via a methanol bridge, with a bromo substituent at the 4-position of one pyrazole ring and an ethyl group at the 1-position. This arrangement provides unique reactivity and potential for further chemical modifications.

In recent years, pyrazole-based compounds have gained significant attention due to their pharmacological properties. Researchers are particularly interested in 1935811-63-4 as a potential building block for developing new therapeutic agents. The compound's structure suggests possible applications in designing kinase inhibitors, which are crucial in cancer research and treatment development. The presence of both hydrogen bond donor and acceptor sites in the molecule enhances its potential for molecular interactions in biological systems.

The synthesis of (4-bromo-1-ethyl-1H-pyrazol-5-yl)(1H-pyrazol-4-yl)methanol typically involves multi-step organic reactions, including cross-coupling and functional group transformations. Chemists often employ palladium-catalyzed reactions to introduce the bromo group, followed by careful manipulation of protecting groups to achieve the desired final product. The purity and characterization of this compound are typically verified using advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis.

From a commercial perspective, CAS 1935811-63-4 is primarily supplied to research institutions and pharmaceutical companies engaged in drug discovery programs. The global market for specialty pyrazole derivatives has been growing steadily, driven by increasing investment in medicinal chemistry and the continuous search for novel bioactive compounds. Suppliers often provide this chemical in milligram to kilogram quantities, with strict quality control measures to ensure consistency between batches.

In material science applications, the dual pyrazole structure of this compound offers interesting possibilities for creating novel polymers or coordination complexes. The bromo substituent serves as an excellent handle for further functionalization through various cross-coupling reactions, while the methanol group can participate in esterification or ether formation. These characteristics make (4-bromo-1-ethyl-1H-pyrazol-5-yl)(1H-pyrazol-4-yl)methanol a versatile building block for designing advanced materials with tailored properties.

Storage and handling of 1935811-63-4 require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light and moisture to maintain stability. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses should be worn when working with this chemical, as with all laboratory reagents.

The scientific literature contains numerous references to similar pyrazole methanol derivatives, highlighting their importance in modern chemistry. However, (4-bromo-1-ethyl-1H-pyrazol-5-yl)(1H-pyrazol-4-yl)methanol stands out due to its particular combination of substituents, which may offer unique advantages in specific applications. Researchers continue to explore its potential in various fields, from medicinal chemistry to materials engineering.

For those seeking more information about CAS 1935811-63-4, several reputable chemical databases provide detailed physical and chemical property data. The compound's growing importance in research is reflected in the increasing number of scientific publications mentioning its structural analogs and potential applications. As the demand for specialized chemical building blocks grows, compounds like (4-bromo-1-ethyl-1H-pyrazol-5-yl)(1H-pyrazol-4-yl)methanol will likely see expanded use in cutting-edge research and development projects.

Future research directions for this compound may include exploring its biological activity profile, optimizing synthetic routes for large-scale production, and investigating its potential as a ligand in catalytic systems. The versatility of the pyrazole scaffold ensures that 1935811-63-4 will remain an interesting subject of study for chemists across multiple disciplines.